N-(3-chlorophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14ClFN2O2/c20-14-5-2-7-16(11-14)22-18(24)17-8-3-9-23(19(17)25)12-13-4-1-6-15(21)10-13/h1-11H,12H2,(H,22,24)
• InChI Key: SRSJREOKAPQXHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=CC=C(C2=O)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H14ClFN2O2
• Molecular Weight: 356.8 g/mol

Description

N-(3-chlorophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as CFC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of pharmaceuticals.

Scientific Research Applications

Fluorescence Quenching Studies

Research has explored the fluorescence quenching properties of carboxamide derivatives, including those structurally related to N-(3-chlorophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, in various organic solvents. These studies aim to understand the quenching mechanisms, which are crucial for applications in sensing, molecular recognition, and understanding solvent-solute interactions. For instance, Patil et al. (2013) conducted fluorescence quenching studies of a carboxamide derivative by aniline and carbon tetrachloride in different solvents to understand the static and dynamic quenching mechanisms. Such studies are valuable in designing fluorescence-based sensors and understanding molecular interactions (Patil et al., 2013).

Solvatochromism and Molecular Properties

The solvent effect on the absorption and fluorescence spectra of carboxamides, including those related to the chemical , has been studied to estimate ground and excited state dipole moments. These properties are essential in understanding the behavior of these compounds in different environments, which has implications for their use in photophysical studies and material science. For example, Patil et al. (2011) investigated the solvent effect on the absorption and fluorescence spectra of three carboxamides to estimate their dipole moments, providing insights into their electronic properties and behavior in various solvents (Patil et al., 2011).

Synthesis and Characterization of Polymers

Carboxamide compounds have also been utilized in the synthesis and characterization of polymers. Yang et al. (1999) synthesized aromatic polyamides using derivatives similar to N-(3-chlorophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, demonstrating their potential applications in creating materials with specific thermal and mechanical properties. These polymers exhibit high glass transition temperatures and stability, making them suitable for advanced materials applications (Yang et al., 1999).